(2Z)-3-ethyl-2-[(1-ethylpyridin-1-ium-2-yl)methylidene]-5-(3-methyl-1,3-benzothiazol-2-ylidene)-1,3-thiazolidin-4-one chloride

Specification

• CAS No.: 147366-41-4
• Molecular Formula: C21H22ClN3OS2
• Molecular Weight: 432.0 g/mol
• IUPAC Name: (2Z)-3-ethyl-2-[(1-ethylpyridin-1-ium-2-yl)methylidene]-5-(3-methyl-1,3-benzothiazol-2-ylidene)-1,3-thiazolidin-4-one chloride
• Standard InChI: InChI=1S/C21H22N3OS2.ClH/c1-4-23-13-9-8-10-15(23)14-18-24(5-2)20(25)19(27-18)21-22(3)16-11-6-7-12-17(16)26-21;/h6-14H,4-5H2,1-3H3;1H/q+1;/p-1
• Standard InChI Key: VSKYOTRJSLYFHX-UHFFFAOYSA-M
• Isomeric SMILES: CCN1/C(=C/C2=CC=CC=[N+]2CC)/SC(=C3N(C4=CC=CC=C4S3)C)C1=O.[Cl-]
• Canonical SMILES: CCN1C(=CC2=CC=CC=[N+]2CC)SC(=C3N(C4=CC=CC=C4S3)C)C1=O.[Cl-]
• Appearance: Solid powder

Introduction

The compound (2Z,5E)-3-ethyl-2-[(1-ethylpyridin-1-ium-2-yl)methylidene]-5-(3-methyl-1,3-benzothiazol-2-ylidene)-1,3-thiazolidin-4-one; chloride is a complex organic molecule belonging to the class of thiazolidinone derivatives. It is notable for its unique structural features and biological activities, particularly in medicinal chemistry and material sciences.

Synthesis

The synthesis of this compound involves several steps, typically starting with thiazolidinones, pyridinium salts, and benzothiazole derivatives. The process requires careful control of reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity. Analytical techniques like nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry are essential for verifying the structure of the synthesized compound.

Biological Activity

This compound exhibits selective cytotoxicity to cancer cells, mediated by its binding to the hsp70 family protein mot-2 and reactivation of the tumor suppressor p53. It is also known as an inhibitor of mitochondrial hsp70 family member, mortalin (mot-2), causing selective death of cancer cells.

Applications

Given its unique biological activities, this compound has potential applications in pharmaceuticals, particularly in cancer treatment. Its interaction with biological targets can be studied using techniques such as enzyme assays or receptor binding studies.

Research Findings

Experimental studies have shown that compounds similar to this one can be effective in targeting specific biological pathways, making them candidates for further drug development. The compound's ability to selectively target cancer cells while sparing normal cells makes it an interesting candidate for cancer therapy.